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Compound of Interest

3,4-Dichloroisothiazole-5-
Compound Name: o
carboxylic acid

Cat. No.: B091651

An In-depth Technical Guide to the Chemical Properties of 3,4-Dichloroisothiazole-5-
carboxylic Acid

Introduction

3,4-Dichloroisothiazole-5-carboxylic acid is a heterocyclic compound featuring an
isothiazole ring substituted with two chlorine atoms and a carboxylic acid group.[1] This
molecule serves as a valuable intermediate in organic and pharmaceutical synthesis.[2] Its
structural features, particularly the dichloro-substituted isothiazole ring and the reactive
carboxylic acid moiety, impart unique chemical reactivity and potential biological activity.[1] This
document provides a comprehensive overview of its chemical properties, synthesis, and
reactivity, intended for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

The fundamental physicochemical properties of 3,4-Dichloroisothiazole-5-carboxylic acid
are summarized below. These parameters are critical for its handling, storage, and application
in synthetic chemistry.
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Property Value Reference(s)
CAS Number 18480-53-0 [2][3]
Molecular Formula C4HCI2NO:2S [1][3]
Molecular Weight 198.03 g/mol [11[3]
Appearance Pale yellow or white solid [1112]
Melting Point 175-177 °C [4][5]
Boiling Point 205.9 °C at 760 mmHg [415]
Density 1.824 g/cm3 [4115]
Flash Point 78.4 °C [41[5]
Solubility Soluble in polar solvents [1]
Storage Temperature 2-8 °C, under inert atmosphere  [6][7]

Spectral Data

Detailed spectral analyses are essential for the structural confirmation of 3,4-
Dichloroisothiazole-5-carboxylic acid. Spectroscopic data, including *H NMR, 3C NMR, IR,
and Mass Spectrometry, are available for this compound.[8][9]

Experimental Protocols
Synthesis of 3,4-Dichloroisothiazole-5-carboxylic Acid

A common laboratory-scale synthesis involves the hydrolysis of 3,4-dichloro-5-
cyanoisothiazole.[2]

Materials:
¢ Crude 3,4-dichloro-5-cyanoisothiazole
o Methanol (MeOH)

e 45% Sodium Hydroxide (NaOH) solution
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» Concentrated Hydrochloric Acid (HCI)
» Cold water

Procedure:

Crude 3,4-dichloro-5-cyanoisothiazole is placed in a round-bottomed flask.
e Methanol and a 45% sodium hydroxide solution are added.
e The reaction mixture is stirred at 40°C for 2 hours.

e The progress of the reaction is monitored by Thin Layer Chromatography (TLC) until the
starting material (3,4-dichloro-5-cyanoisothiazole) is completely consumed.[2]

e Upon completion, residual methanol is removed by concentration under reduced pressure.

o The pH of the resulting solution is adjusted to 3 with concentrated hydrochloric acid, leading
to the precipitation of the product.

o The precipitate is collected by filtration and washed with cold water to yield 3,4-
dichloroisothiazole-5-carboxylic acid as a white solid. The product can be used directly in
subsequent reactions without further purification.[2]
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Synthesis workflow for 3,4-Dichloroisothiazole-5-carboxylic acid.
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Chemical Reactivity and Applications

The presence of the carboxylic acid group allows for a range of derivatization reactions, making
it a versatile building block.

Amide Formation

3,4-Dichloroisothiazole-5-carboxylic acid can be converted into a series of amide
derivatives. This is typically achieved through initial chlorination of the carboxylic acid, followed
by condensation with an appropriate amine.[8] These amide derivatives have been investigated

for their biological activities.[8]
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5-carboxylic acid

Carboxylic Acid
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Acid Chloride Intermediate
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General pathway for the synthesis of amide derivatives.

Potential Applications
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o Agrochemicals: The dichloro-substituted isothiazole structure suggests potential use as a
biocide and fungicide in agricultural applications.[1]

e Pharmaceutical Intermediates: It serves as a key intermediate in the synthesis of more
complex molecules for laboratory research and development of pharmaceutical chemicals.[2]

» Bioactive Compounds: Derivatives, such as the corresponding amides, have shown a broad
spectrum of fungicidal activity and have been investigated for anti-viral properties against the
tobacco mosaic virus (TMV).[8]

Safety and Handling

3,4-Dichloroisothiazole-5-carboxylic acid is classified as an acute toxicant if swallowed and
is irritating to the skin, eyes, and respiratory system.[3][10] Standard laboratory safety
precautions should be observed, including the use of personal protective equipment such as
gloves, safety glasses, and a lab coat.[11] It should be handled in a well-ventilated area.[11]
For detailed safety information, refer to the Safety Data Sheet (SDS).[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 18480-53-0: 3,4-Dichloro-5-isothiazolecarboxylic acid [cymitquimica.com]

2. 3,4-DICHLOROISOTHIAZOLE-5-CARBOXYLIC ACID | 18480-53-0 [chemicalbook.com]

3. 3,4-dichloroisothiazole-5-carboxylic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

4. 3,4-Dichloro-isothiazole-5-carboxylic acid, CAS No. 18480-53-0 - iChemical
[ichemical.com]

5. 3,4-DICHLOROISOTHIAZOLE-5-CARBOXYLIC ACID | 18480-53-0 [chemnet.com]

6. 3,4-Dichloroisothiazole-5-carboxylic acid | 18480-53-0 [sigmaaldrich.com]

7. 18480-53-0]3,4-Dichloroisothiazole-5-carboxylic acid|BLD Pharm [bldpharm.com]

8. Synthesis and biological activity of 3,4-dichloroisothiazole-5-carboxylic amides [nyxxb.cn]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://cymitquimica.com/cas/18480-53-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6389435.htm
http://www.nyxxb.cn/en/article/id/20130203
https://www.benchchem.com/product/b091651?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/cds010209
https://store.apolloscientific.co.uk/product/34-dichloroisothiazole-5-carboxylic-acid
https://www.chemicalbook.com/msds/3-4-dichloroisothiazole-5-carboxylic-acid.htm
https://www.chemicalbook.com/msds/3-4-dichloroisothiazole-5-carboxylic-acid.htm
https://www.chemicalbook.com/msds/3-4-dichloroisothiazole-5-carboxylic-acid.htm
https://www.echemi.com/sds/3-4-dichloroisothiazole-5-carboxylic-acid-pd180824103195.html
https://www.benchchem.com/product/b091651?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/18480-53-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6389435.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/cds010209
http://www.ichemical.com/products/18480-53-0.html
http://www.ichemical.com/products/18480-53-0.html
https://www.chemnet.com/cas/en/18480-53-0/3,4-DICHLOROISOTHIAZOLE-5-CARBOXYLIC-ACID.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d701924?context=bbe
https://www.bldpharm.com/products/18480-53-0.html
http://www.nyxxb.cn/en/article/id/20130203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. 3,4-DICHLOROISOTHIAZOLE-5-CARBOXYLIC ACID(18480-53-0) 1H NMR spectrum
[chemicalbook.com]

e 10. 18480-53-0 Cas No. | 3,4-Dichloroisothiazole-5-carboxylic acid | Apollo
[store.apolloscientific.co.uk]

e 11. 3,4-DICHLOROISOTHIAZOLE-5-CARBOXYLIC ACID - Safety Data Sheet
[chemicalbook.com]

e 12. echemi.com [echemi.com]

 To cite this document: BenchChem. [3,4-Dichloroisothiazole-5-carboxylic acid chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091651#3-4-dichloroisothiazole-5-carboxylic-acid-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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